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Compound of Interest

Compound Name:
2(1H)-Pyrimidinone, 5-(4-

methylphenoxy)-

Cat. No.: B13272508

Get Quote

Abstract & Scope
This technical guide details the synthesis of 5-(4-methylphenoxy)-2(1H)-pyrimidinone

(Compound 1), a privileged scaffold in the development of HIV non-nucleoside reverse

transcriptase inhibitors (NNRTIs) and agrochemical fungicides.

While classical methods rely on the condensation of unstable 2-aryloxymalonaldehydes with

urea, this protocol recommends a modern, two-step convergent strategy utilizing Copper(I)-

catalyzed Ullmann-type etherification. This approach offers superior reproducibility, avoids the

handling of volatile/unstable aldehydes, and utilizes commercially available 5-bromo-2-

methoxypyrimidine.

Retrosynthetic Analysis & Strategy
The structural integrity of the 5-phenoxy-2-pyrimidinone core is best preserved by forming the

diaryl ether linkage before revealing the sensitive lactam (pyrimidinone) functionality.
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Path A (Recommended): Coupling of 5-bromo-2-methoxypyrimidine with p-cresol. The 2-

methoxy group acts as a "masked" carbonyl, preventing N-arylation during the coupling step

and is easily hydrolyzed under acidic conditions.

Path B (Classical): Condensation of urea with a 2-aryloxymalonaldehyde surrogate. This

route is reserved for bulk scale-up where raw material cost is the primary driver, despite

lower operational stability.

Target: 5-(4-methylphenoxy)-2(1H)-pyrimidinone

Intermediate: 2-Methoxy-5-(4-methylphenoxy)pyrimidine

 Acidic Hydrolysis
(HCl/MeOH)

5-Bromo-2-methoxypyrimidine

 Ullmann Coupling
(CuI, Ligand)

p-Cresol
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Figure 1: Retrosynthetic disconnection highlighting the masked-lactam strategy.

Experimental Protocol
Method A: The "Masked Lactam" Route (Recommended)
Step 1: Ullmann Coupling
Reaction: 5-Bromo-2-methoxypyrimidine + p-Cresol

2-Methoxy-5-(4-methylphenoxy)pyrimidine
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Reagent MW ( g/mol )
Equiv.[1][2][3]
[4]

Amount Role

5-Bromo-2-

methoxypyrimidi

ne

188.99 1.0 1.89 g (10 mmol) Electrophile

p-Cresol 108.14 1.2 1.30 g (12 mmol) Nucleophile

Copper(I) Iodide

(CuI)
190.45 0.1 190 mg Catalyst

N,N-

Dimethylglycine
103.12 0.2 206 mg Ligand

Cesium

Carbonate

(Cs₂CO₃)

325.82 2.0 6.52 g Base

1,4-Dioxane - - 20 mL Solvent

Procedure:

Setup: In a 100 mL Schlenk tube equipped with a magnetic stir bar, combine 5-bromo-2-

methoxypyrimidine, p-cresol, CuI, N,N-dimethylglycine, and Cs₂CO₃.

Inert Atmosphere: Evacuate and backfill with nitrogen (3 cycles). Add anhydrous 1,4-dioxane

via syringe.

Reaction: Seal the tube and heat to 110°C for 16–20 hours. The mixture will turn a deep

blue/green color.

Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting bromide (Rf ~0.6) should

disappear, yielding the product (Rf ~0.4).

Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and filter through a pad of

Celite to remove inorganic salts. Wash the filtrate with water (2 x 30 mL) and brine (30 mL).
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Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography (SiO₂, 0-

20% EtOAc in Hexane).

Yield Expectation: 75–85% as a white solid.

Step 2: Acidic Hydrolysis
Reaction: 2-Methoxy-5-(4-methylphenoxy)pyrimidine

5-(4-methylphenoxy)-2(1H)-pyrimidinone

Reagent Equiv.[2][4][5] Conditions

Intermediate from Step 1 1.0 Dissolved in MeOH (10 vol)

Conc. HCl (37%) 5.0 Reflux, 2-4 hours

Procedure:

Dissolve the methoxy intermediate (2.16 g, 10 mmol) in Methanol (20 mL).

Add concentrated HCl (4 mL) dropwise.

Heat to reflux (65°C) for 3 hours. A white precipitate often begins to form as the less soluble

pyrimidinone is generated.

Isolation: Cool the mixture to 0°C.

Neutralization: Carefully adjust pH to ~6-7 with 4M NaOH or saturated NaHCO₃.

Filtration: Filter the resulting white solid. Wash with cold water (20 mL) and cold ethanol (5

mL).

Drying: Dry under vacuum at 50°C.

Yield Expectation: >90%.

Analytical Data & Quality Control
Verify the identity of the final product (Compound 1) using the following specifications.
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Technique
Expected Signal /
Characteristic

Interpretation

¹H NMR (DMSO-d₆) 2.28 (s, 3H) Methyl group on phenoxy ring

6.90 (d, 2H), 7.15 (d, 2H)
Para-substituted aromatic

system (AA'BB')

8.25 (s, 2H)

Pyrimidine H-4 and H-6

(Equivalent due to

tautomerism)

11.5 - 12.0 (br s, 1H)
N-H lactam proton

(Exchangeable)

LC-MS (ESI+) m/z = 203.1 [M+H]⁺
Consistent with formula

C₁₁H₁₀N₂O₂

Appearance White to off-white powder High purity crystalline solid

Melting Point >220°C (Decomposition) Typical for pyrimidinones

Troubleshooting Guide
Low Yield in Step 1: Ensure 1,4-dioxane is anhydrous. Oxygen kills the Cu(I) catalyst; ensure

rigorous N₂ purging. If conversion is slow, increase CuI loading to 20 mol%.

N-Arylation Byproduct: If you observe a product with a different NMR pattern (non-equivalent

pyrimidine protons), the coupling may have occurred at the Nitrogen (if using 2-

hydroxypyrimidine directly). This confirms the necessity of the 2-methoxy protection strategy.

Process Workflow Diagram
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Start: Raw Materials
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Final Product:
5-(4-methylphenoxy)-2(1H)-pyrimidinone
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Figure 2: Operational workflow for the synthesis of 5-(4-methylphenoxy)-2(1H)-pyrimidinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13272508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

